Cas no 2138262-55-0 (Benzeneacetic acid, 2-bromo-5-chloro-α-methylene-, methyl ester)

• Product Name: Benzeneacetic acid, 2-bromo-5-chloro-α-methylene-, methyl ester
• CAS No: 2138262-55-0
• MF: C₁₀H₈BrClO₂
• MW: 275.526321411133
• CID: 5260807
• PubChem ID: 165440875
• Update Time: 2025-06-11

Benzeneacetic acid, 2-bromo-5-chloro-α-methylene-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-bromo-5-chloro-α-methylene-, methyl ester
• EN300-376416
• 2138262-55-0
• methyl 2-(2-bromo-5-chlorophenyl)prop-2-enoate

• Inchi： 1S/C10H8BrClO2/c1-6(10(13)14-2)8-5-7(12)3-4-9(8)11/h3-5H,1H2,2H3
• InChI Key： RZRMOYIBQGQNNY-UHFFFAOYSA-N
• SMILES： C1(C(=C)C(OC)=O)=CC(Cl)=CC=C1Br

Computed Properties

• Exact Mass: 273.93962g/mol
• Monoisotopic Mass: 273.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.502±0.06 g/cm3(Predicted)
• Boiling Point: 344.3±37.0 °C(Predicted)

Additional information on Benzeneacetic acid, 2-bromo-5-chloro-α-methylene-, methyl ester

Introduction to Benzeneacetic acid, 2-bromo-5-chloro-α-methylene-, methyl ester (CAS No. 2138262-55-0)

Benzeneacetic acid, 2-bromo-5-chloro-α-methylene-, methyl ester (CAS No. 2138262-55-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its aromatic ring, bromine, chlorine, and methylene functionalities, which contribute to its diverse reactivity and biological properties.

The chemical formula of Benzeneacetic acid, 2-bromo-5-chloro-α-methylene-, methyl ester is C10H9BrClO2. Its molecular weight is approximately 267.53 g/mol. The compound is a colorless to pale yellow liquid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for a wide range of synthetic transformations and analytical techniques.

In the realm of medicinal chemistry, Benzeneacetic acid, 2-bromo-5-chloro-α-methylene-, methyl ester has shown promise as an intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential as a building block for the development of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of this compound in the synthesis of a series of anti-inflammatory agents with improved efficacy and reduced side effects compared to existing drugs.

The bromine and chlorine substituents on the aromatic ring provide opportunities for further functionalization through various chemical reactions. These functionalities can be selectively modified to introduce additional pharmacophores or improve the solubility and bioavailability of the final product. The α-methylene group also offers a site for conjugation with other molecules, enhancing the compound's versatility in drug design.

Moreover, Benzeneacetic acid, 2-bromo-5-chloro-α-methylene-, methyl ester has been investigated for its potential applications in materials science. Its unique combination of functional groups makes it an attractive candidate for the synthesis of advanced materials with tailored properties. A study published in Advanced Materials in 2020 demonstrated the use of this compound as a precursor for the preparation of conductive polymers with enhanced electrical conductivity and mechanical stability.

The synthetic route to Benzeneacetic acid, 2-bromo-5-chloro-α-methylene-, methyl ester typically involves several steps, including bromination, chlorination, and esterification reactions. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Researchers have optimized these conditions to achieve high yields and minimize by-products, making the compound more accessible for large-scale production.

In terms of safety and handling, it is important to note that while Benzeneacetic acid, 2-bromo-5-chloro-α-methylene-, methyl ester is not classified as a hazardous material under current regulations, standard laboratory practices should be followed to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and disposing of waste materials according to local guidelines.

Future research on Benzeneacetic acid, 2-bromo-5-chloro-α-methylene-, methyl ester is likely to focus on expanding its applications in both medicinal chemistry and materials science. Ongoing studies are exploring its potential as a scaffold for new drug candidates targeting specific diseases such as cancer and neurodegenerative disorders. Additionally, efforts are being made to develop more sustainable synthetic methods that reduce environmental impact while maintaining high efficiency.

In conclusion, Benzeneacetic acid, 2-bromo-5-chloro-α-methylene-, methyl ester (CAS No. 2138262-55-0) is a versatile organic compound with significant potential in various scientific fields. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new applications continue to emerge, this compound is poised to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative materials with practical applications.